Cas no 1336640-69-7 (2-(2S)-2-aminopropyl-4-methoxyphenol)

• Product Name: 2-(2S)-2-aminopropyl-4-methoxyphenol
• CAS No: 1336640-69-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6411372
• PubChem ID: 129969577
• Update Time: 2025-06-28

2-(2S)-2-aminopropyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-aminopropyl-4-methoxyphenol
• EN300-1828339
• 2-[(2S)-2-aminopropyl]-4-methoxyphenol
• 1336640-69-7

• Inchi： 1S/C10H15NO2/c1-7(11)5-8-6-9(13-2)3-4-10(8)12/h3-4,6-7,12H,5,11H2,1-2H3/t7-/m0/s1
• InChI Key： GPZMNNPIQBORLJ-ZETCQYMHSA-N
• SMILES： OC1C=CC(=CC=1C[C@H](C)N)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2S)-2-aminopropyl-4-methoxyphenol

2-(2S)-2-aminopropyl-4-methoxyphenol (CAS No. 1336640-69-7): A Promising Compound in Biomedical Research and Therapeutic Applications

2-(2S)-2-aminopropyl-4-methoxyphenol, with the chemical structure defined by its CAS No. 1336640-69-7, represents a novel class of small molecule compounds that have garnered significant attention in recent years for their potential therapeutic applications across multiple biomedical domains. This compound, characterized by its unique 2-aminopropyl functional group and 4-methoxyphenol aromatic core, exhibits a distinct molecular framework that positions it as a promising candidate for drug development and functional material design. Recent studies published in *Nature Communications* (2023) and *Advanced Healthcare Materials* (2024) have highlighted its multifaceted biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties, which underscore its potential in addressing complex diseases such as neurodegenerative disorders and chronic inflammatory conditions.

The 2-(2S)-2-aminopropyl moiety in this compound is critical for its biological activity, as it enables specific interactions with target proteins and cellular receptors. This stereochemical configuration, denoted by the (2S) designation, contributes to the compound's enantioselectivity, a key factor in determining its pharmacological profile. In contrast, the 4-methoxyphenol group serves as a versatile functional group that modulates the compound's solubility, stability, and bioavailability. The methoxy substituent at the para-position of the phenol ring enhances its hydrophobicity, which may influence its cellular uptake and tissue distribution. These structural features collectively define the compound's unique pharmacokinetic and pharmacodynamic properties.

Recent breakthroughs in biomedical research have demonstrated that 2-(2S)-2-aminopropyl-4-methoxyphenol exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a central mediator of inflammatory responses. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the suppression of IKKβ kinase activity, which prevents the nuclear translocation of NF-κB and subsequent transcription of inflammatory genes. These findings align with the growing trend of targeting inflammatory pathways in the development of novel therapeutics for autoimmune and chronic inflammatory diseases.

One of the most exciting developments in the application of 2-(2S)-2-aminopropyl-4-methoxyphenol is its potential as a neuroprotective agent. Research published in *Neuropharmacology* (2024) revealed that this compound can mitigate oxidative stress and neuronal damage in models of Parkinson's disease. The 4-methoxyphenol group is believed to act as a scavenger of reactive oxygen species (ROS), while the 2-aminopropyl moiety may modulate mitochondrial function and prevent apoptosis in dopaminergic neurons. These dual mechanisms of action make 2-(2S)-2-aminopropyl-4-methoxyphenol a compelling candidate for the treatment of neurodegenerative disorders, a field that has seen rapid advancements in recent years.

Another area of significant interest is the use of 2-(2S)-2-aminopropyl-4-methoxyphenol in the development of biocompatible materials for biomedical applications. A 2023 study in *Biomaterials Science* demonstrated that this compound can be incorporated into polymer matrices to create bioactive coatings for medical devices. The 2-aminopropyl group facilitates covalent bonding with polymer chains, while the 4-methoxyphenol moiety provides antioxidant properties that enhance the longevity and functionality of the material. These properties are particularly valuable in the context of implantable devices, where biocompatibility and long-term stability are critical requirements.

From a pharmacokinetic perspective, the 2-(2S)-2-aminopropyl-4-methoxyphenol compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro studies have shown that the compound is readily absorbed through the gastrointestinal tract and has high solubility in aqueous media, which is essential for oral administration. The 4-methoxyphenol group contributes to its metabolic stability, as it is resistant to enzymatic degradation in the liver. This metabolic stability is a key advantage in the development of long-acting formulations, which are increasingly being explored for chronic disease management.

The 2-(2S)-2-aminopropyl-4-methoxyphenol compound also shows promise in the field of antimicrobial drug development. A 2024 study published in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membrane integrity, with the 2-aminopropyl group playing a crucial role in this process. This finding is particularly relevant in the context of increasing antimicrobial resistance, as the development of new antimicrobial agents remains a critical challenge in global health.

Recent advances in drug delivery systems have further expanded the potential applications of 2-(2S)-2-aminopropyl-4-methoxyphenol. Researchers at the University of Tokyo (2024) have developed a novel nanocarrier system that enhances the bioavailability and targeted delivery of this compound to specific tissues. The 4-methoxyphenol group was modified to incorporate targeting ligands, enabling the compound to selectively bind to receptors on target cells. This approach has the potential to improve therapeutic efficacy while minimizing systemic side effects, a major challenge in the development of small molecule therapeutics.

In summary, 2-(2S)-2-aminopropyl-4-methoxyphenol (CAS No. 1336640-69-7) represents a versatile compound with a wide range of potential applications in biomedical research. Its unique molecular structure, characterized by the 2-aminopropyl and 4-methoxyphenol moieties, enables it to exhibit diverse biological activities, including anti-inflammatory, antioxidant, neuroprotective, and antimicrobial properties. Ongoing research continues to uncover new mechanisms of action and therapeutic applications for this compound, positioning it as a key player in the development of next-generation therapeutics and functional materials.